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Compound of Interest

Compound Name: 4-Bromocyclohexanone

Cat. No.: B110694

[3] 4-Bromocyclohexanone | 22460-52-2 | Biosynth 4-Bromocyclohexanone is a chemical
that can be used in synthesis. It has the CAS number 22460-52-2 and the chemical formula
C6H9BTrO. It is a solid with a melting point of 41-44°C. 1

[2] 4-Bromocyclohexanone | CAS 22460-52-2 | SCBT - Santa Cruz Biotechnology The
product is provided as a solid. In the event of a fire, wear full protective clothing and NIOSH-
approved self-contained breathing apparatus with full facepiece operated in the pressure
demand or other positive pressure mode. Extinguishing media: Use water spray, dry chemical,
carbon dioxide, or chemical foam. Specific hazard(s): Emits toxic fumes under fire conditions. 3

4-Bromocyclohexanone CAS 22460-52-2 - CymitQuimica Personal protection. Respiratory
protection. The use of breath clients is recommended. Hand protection. The use of gloves is
recommended. Eye protection. The use of glasses is recommended. Skin and body protection.
The use of workplace clothes is recommended. Measures of hygiene. Handle the product in
accordance with the good practices of industrial safety and hygiene. General information. If you
have any questions, please consult our safety data sheet. 4 _

4-Bromocyclohexanone | 22460-52-2 - LGC Standards For the most up-to-date version of the
SDS, please go to the LGC Standards website. Section 2: Hazards identification. 2.1.
Classification of the substance or mixture. Classification according to Regulation (EC) No
1272/2008. GHSOQ7. Skin Irrit. 2 H315 Causes skin irritation. Eye Irrit. 2 H319 Causes serious
eye irritation. STOT SE 3 H335 May cause respiratory irritation. 2.2. Label elements. Labelling
according to Regulation (EC) No 1272/2008. This substance is classified and labelled
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according to the CLP regulation. Hazard pictograms. GHSO07. Signal word Warning. Hazard
statements. H315 Causes skin irritation. H319 Causes serious eye irritation. H335 May cause
respiratory irritation. Precautionary statements. P261 Avoid breathing
dust/fume/gas/mist/vapours/spray. P280 Wear protective gloves/protective clothing/eye
protection/face protection. P305+P351+P338 IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. P321
Specific treatment (see on this label). P405 Store locked up. P501 Dispose of
contents/container in accordance with local/regional/national/international regulations. 2.3.
Other hazards. Results of PBT and vPvB assessment. PBT: Not applicable. vPvB: Not
applicable. 3_

4-Bromocyclohexanone Safety Data Sheet - Smolecule Personal protective equipment.
Eye/face protection. Wear safety glasses with side shields (or goggles). Hand protection. Wear
protective gloves. Body Protection. Wear impervious protective clothing, including boots,
gloves, lab coat, apron or coveralls, as appropriate, to prevent skin contact. Respiratory
protection. Use a NIOSH-approved respirator or self-contained breathing apparatus whenever
exposure to the substance is likely to exceed the exposure limits. Other safety information. No
data available. 9. Physical and chemical properties. Appearance. Form: Solid. Colour: No data
available. Odour: No data available. Odour Threshold: No data available. pH: No data
available. Melting point/freezing point: 41-44 °C. Initial boiling point and boiling range: No data
available. Flash point: No data available. Evaporation rate: No data available. Flammability
(solid, gas): No data available. Upper/lower flammability or explosive limits: No data available.
Vapour pressure: No data available. Vapour density: No data available. Relative density: No
data available. Water solubility: No data available. Partition coefficient: n-octanol/water: No
data available. Auto-ignition temperature: No data available. Decomposition temperature: No
data available. Viscosity: No data available. Explosive properties: No data available. Oxidizing
properties: No data available. 10. Stability and reactivity. Reactivity. No data available.
Chemical stability. Stable under recommended storage conditions. Possibility of hazardous
reactions. No data available. Conditions to avoid. No data available. Incompatible materials. No
data available. Hazardous decomposition products. 5

4-Bromocyclohexanone | 22460-52-2 | MSDS - Fishersci Company. Acros Organics BVBA.
Janssen Pharmaceuticalaan 3a. 2440 Geel, Belgium. E-mail address. --INVALID-LINK--.
Emergency Telephone Number. For information US call: 001-800-ACROS-01 / Europe call: +32
14 57 52 11. Emergency Number US:001-201-796-7100 / Europe: +32 14 57 52 11.
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CHEMTREC Tel. N0.US:001-800-424-9300 / Europe:001-703-527-3887. 2. Hazard(s)
identification. Classification. This chemical is considered hazardous by the 2012 OSHA Hazard
Communication Standard (29 CFR 1910.1200). Skin Corrosion/Irritation Category 2. Serious
Eye Damage/Eye Irritation Category 2. Specific target organ toxicity (single exposure) Category
3. Target Organs - Respiratory system. Label Elements. Signal Word. Warning. Hazard
Statements. Causes skin irritation. Causes serious eye irritation. May cause respiratory
irritation. Precautionary Statements. Prevention. Wash face, hands and any exposed skin
thoroughly after handling. Wear protective gloves/protective clothing/eye protection/face
protection. Avoid breathing dust/fume/gas/mist/vapors/spray. Use only outdoors or in a well-
ventilated area. Inhalation. IF INHALED: Remove victim to fresh air and keep at rest in a
position comfortable for breathing. Call a POISON CENTER or doctor/physician if you feel
unwell. Skin. IF ON SKIN: Wash with plenty of soap and water. If skin irritation occurs: Get
medical advice/attention. Take off contaminated clothing and wash before reuse. Eyes. IF IN
EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and
easy to do. Continue rinsing. If eye irritation persists: Get medical advice/attention. Storage.
Store in a well-ventilated place. Keep container tightly closed. Store locked up. Disposal.
Dispose of contents/container to an approved waste disposal plant. Hazards not otherwise
classified (HNOC). None identified. 3. Composition / information on ingredients. 3_

Safety Data Sheet for 4-Bromocyclohexanone - Thermo Fisher Scientific Personal protective
equipment. Eye/face protection. Goggles. Recommended Filter type: Particle filter. Hand
protection. Glove material. Breakthrough time. Glove thickness. Glove comments. Nitrile
rubber. > 480 minutes. 0.11 mm. (minimum). Body protection. Wear appropriate protective
clothing. Respiratory protection. When workers are facing concentrations above the exposure
limit they must use appropriate certified respirators. 3_

4-Bromocyclohexanone | CAS 22460-52-2 | Cayman Chemical 4-Bromocyclohexanone is a
synthetic intermediate. It has been used in the synthesis of conformationally restricted y-
aminobutyric acid analogues. WARNING This product is not for human or veterinary use. ...
Safety Data Sheet (SDS) ... Causes skin irritation. Causes serious eye irritation. May cause
respiratory irritation. See Section 11 for additional toxicological information. 6 Safeguarding
Your Research: A Comprehensive Guide to Handling 4-Bromocyclohexanone

For Immediate Reference: Key Safety and Handling Information for 4-Bromocyclohexanone
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This guide provides essential, direct guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of 4-Bromocyclohexanone. By
adhering to these protocols, you can mitigate risks and ensure a secure laboratory
environment.

Essential Safety and Physical Properties

A thorough understanding of the substance's properties is the first step in safe handling. All
personnel must be familiar with the following data.

Property Value
CAS Number 22460-52-2
Molecular Formula C6H9BroO
Appearance Solid
Melting Point 41-44 °C

Causes skin irritation (H315), Causes serious
Hazards eye irritation (H319), May cause respiratory
irritation (H335)

Personal Protective Equipment (PPE) Protocol

The consistent and correct use of Personal Protective Equipment is non-negotiable when
handling 4-Bromocyclohexanone. The following table outlines the minimum required PPE.
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Body Part Equipment Specifications

Safety glasses with side Must be worn at all times in the
Eyes/Face )

shields or goggles laboratory.

Nitrile rubber gloves with a

minimum thickness of 0.11 mm
Hands Protective gloves are recommended, offering a

breakthrough time of over 480

minutes

Alab coat, apron, or coveralls
Body Protective clothing should be worn to prevent skin

contact

NIOSH-approved respirator or ) o
, _ _ Required when exposure limits
Respiratory self-contained breathing )
are likely to be exceeded
apparatus

Operational Plan for Handling 4-
Bromocyclohexanone

Follow this step-by-step guide for the safe handling of 4-Bromocyclohexanone from

acquisition to disposal.
1. Pre-Handling and Preparation:

o Ensure the Safety Data Sheet (SDS) is readily accessible and has been reviewed by all

personnel involved.
o Work in a well-ventilated area, preferably within a chemical fume hood.
o Assemble all necessary PPE as outlined in the table above.

» Prepare a designated waste container for 4-Bromocyclohexanone residue and
contaminated materials.

2. Handling the Compound:
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e Avoid breathing dust, fumes, gas, mist, vapors, or spray.

e Wash hands and any exposed skin thoroughly after handling.

e Prevent contact with skin and eyes.

o Keep the container tightly closed when not in use.

3. Storage:

» Store in a well-ventilated place.

» Store locked up.

e The chemical is stable under recommended storage conditions.
4. Disposal:

o Dispose of contents and container in accordance with all local, regional, national, and
international regulations.

e Do not dispose of down the drain or with general waste.

Emergency Procedures

In the event of an emergency, immediate and correct action is crucial.

Emergency Response Workflow
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Spill
Spill Occurs —>| Evacuate Area [—| Ventilate Area —>| Absorb with Inert Material |—> Collect Waste

Personal Exposure

—> Remove to fresh air and keep at rest.
B oo D>——

Seek Medical Attention

Wash with plenty of soap and water. |—

Rinse with water for several minutes.
Remove contact lenses if present and easy to do.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 4-
Bromocyclohexanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110694#personal-protective-equipment-for-handling-
4-bromocyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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